Cas no 1806006-40-5 (2-Chloro-5-(difluoromethyl)-6-hydroxypyridine-3-methanol)

• Product Name: 2-Chloro-5-(difluoromethyl)-6-hydroxypyridine-3-methanol
• CAS No: 1806006-40-5
• MF: C₇H₆ClF₂NO₂
• MW: 209.577847957611
• CID: 4866843
• Update Time: 2025-06-09

2-Chloro-5-(difluoromethyl)-6-hydroxypyridine-3-methanol Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-5-(difluoromethyl)-6-hydroxypyridine-3-methanol

• Inchi： 1S/C7H6ClF2NO2/c8-5-3(2-12)1-4(6(9)10)7(13)11-5/h1,6,12H,2H2,(H,11,13)
• InChI Key： FPPPLDNWHYPOHN-UHFFFAOYSA-N
• SMILES： ClC1=C(CO)C=C(C(F)F)C(N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 299
• XLogP3: 0.3
• Topological Polar Surface Area: 49.3

Additional information on 2-Chloro-5-(difluoromethyl)-6-hydroxypyridine-3-methanol

Professional Introduction to 2-Chloro-5-(difluoromethyl)-6-hydroxypyridine-3-methanol (CAS No. 1806006-40-5)

2-Chloro-5-(difluoromethyl)-6-hydroxypyridine-3-methanol is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 1806006-40-5, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The molecular structure of this compound incorporates several key functional groups, including a chloro substituent, a difluoromethyl group, and a hydroxypyridine moiety, which contribute to its versatile reactivity and biological activity.

The presence of the chloro group in the molecule enhances its electrophilicity, making it a valuable intermediate in the synthesis of various pharmacologically active agents. This feature is particularly useful in cross-coupling reactions, where the chloro substituent can be readily displaced by nucleophiles to form new carbon-carbon or carbon-heteroatom bonds. Such transformations are pivotal in constructing complex molecular architectures that are often required in modern drug design.

The difluoromethyl group is another critical feature of this compound, contributing to its metabolic stability and lipophilicity. In pharmaceutical chemistry, difluoromethyl groups are frequently incorporated into drug molecules to improve their pharmacokinetic properties. For instance, they can enhance binding affinity to biological targets and increase resistance to enzymatic degradation. The incorporation of this group into 2-Chloro-5-(difluoromethyl)-6-hydroxypyridine-3-methanol suggests that it may serve as a precursor for developing novel therapeutic agents with improved efficacy and duration of action.

The third key functional group, the hydroxypyridine moiety, adds another layer of reactivity to the compound. Hydroxypyridine derivatives are known for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The hydroxyl group can participate in hydrogen bonding interactions, which are crucial for the binding of small molecules to biological targets. Additionally, it can undergo various chemical transformations, such as etherification or esterification, to modify the compound's properties and tailor its biological activity.

In recent years, there has been growing interest in developing new strategies for the treatment of chronic diseases such as cancer and inflammation-related disorders. The unique combination of functional groups in 2-Chloro-5-(difluoromethyl)-6-hydroxypyridine-3-methanol makes it a promising candidate for exploring novel therapeutic approaches. For example, researchers have been investigating the potential of hydroxypyridine derivatives as inhibitors of kinases and other enzymes involved in cancer progression. The presence of both chloro and difluoromethyl groups provides opportunities for further derivatization to optimize binding interactions with these targets.

The compound's structural features also make it an attractive scaffold for designing molecules with enhanced pharmacological properties. By leveraging computational chemistry techniques such as molecular docking and virtual screening, researchers can identify potential lead compounds that exhibit high affinity for specific biological targets. The use of 2-Chloro-5-(difluoromethyl)-6-hydroxypyridine-3-methanol as a starting material could lead to the discovery of new drugs with improved selectivity and reduced side effects.